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Compound of Interest

Compound Name: Flucycloxuron

Cat. No.: B1672866

Disclaimer: Flucycloxuron is an older benzoylphenylurea insecticide that is now considered
largely obsolete, and specific field data for its application in citrus is not readily available in
recent literature.[1] The following application notes and protocols have been compiled based on
the known properties of Flucycloxuron, general principles of pesticide application in citrus,
and data from related benzoylurea insecticides used for mite control. The quantitative data
presented is illustrative and should be considered representative of the chemical class rather
than validated for Flucycloxuron itself.

Application Notes

1.1. Introduction Flucycloxuron is a non-systemic insecticide and acaricide belonging to the
benzoylurea chemical class.[1] Its primary mode of action is the inhibition of chitin biosynthesis,
which interferes with the molting process of insects and mites.[1][2] It is most effective against
the egg and larval stages of target pests.[1] In citrus orchards, Flucycloxuron is used to
control various mite species.

1.2. Mode of Action Flucycloxuron is classified under the Insecticide Resistance Action
Committee (IRAC) Mode of Action Group 15. It specifically inhibits chitin synthase (CHS1), an
essential enzyme for the production of chitin. Chitin is a critical component of an arthropod's
exoskeleton. By disrupting this process, the larvae are unable to properly form a new cuticle,
leading to death during ecdysis (molting). This targeted action means it has low acute toxicity to
mammals and other vertebrates that do not synthesize chitin.
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1.3. Target Pests in Citrus The primary target pests for Flucycloxuron in citrus are
phytophagous mites, including but not limited to:

» Citrus Red Mite (Panonychus citri)
o Texas Citrus Mite (Eutetranychus banksi)
o Citrus Rust Mite (Phyllocoptruta oleivora)

Efficacy is highest against eggs and immature stages (larvae, nymphs). It has minimal activity
against adult mites.

1.4. Application Timing and Strategy

e Monitoring: Application should be based on diligent monitoring of mite populations.
Treatment is recommended when mite densities reach established economic thresholds
(e.g., for some spider mites, when 70-80% of leaves are infested).

o Timing: The optimal application time is when the pest population is predominantly in the egg
and larval stages, typically coinciding with new foliage growth in the spring or late
summer/early fall.

o Resistance Management: To mitigate the risk of resistance, Flucycloxuron should be used
within an Integrated Pest Management (IPM) framework. It is crucial to rotate its use with
acaricides from different IRAC groups. Do not apply Flucycloxuron or other Group 15
insecticides more than once or twice per season.

» Application Method: Ground application using an airblast sprayer is the standard method for
mature citrus trees to ensure thorough coverage. For smaller trees, water volume and the
number of active nozzles should be reduced to avoid excessive runoff and pesticide waste.

Data Presentation: lllustrative Quantitative Data

The following tables provide representative data based on typical values for benzoylurea
acaricides in citrus. This data is for illustrative purposes only.

Table 1: lllustrative Application Rates for Mite Control in Citrus
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o o Water
TS S Application  Application Volume
Target Pest . Rate per Rate per Notes
Formulation (Ground
Hectare Acre .
Application)
Higher rates
may be
necessary for
dense foliage
Citrus Red 25% 1000 - 2500 or high pest
Mite, Texas Wettable 200-400¢g 80-160¢g L/ha (100 - pressure.
Citrus Mite Powder (WP) 250 gal/acre) Ensure
thorough
coverage of
all plant
surfaces.
Application
should target
Citrus Rust 25% 1000 - 2500 fruit and new
Mite Wettable 150 - 300 g 60-120¢g L/ha (100 - foliage where
Powder (WP) 250 gal/acre) rust mites are
most
prevalent.

Table 2: lllustrative Efficacy Data Against Citrus Red Mite (Panonychus citri)

Days After .
% Mortality of Eggs

% Mortality of

% Mortality of

Treatment (DAT) Larvae/Nymphs Adults
3 90-95% 85-90% <10%
7 95-99% 90-98% <10%
>99% (prevents >98% (mortality at
14 , <15%
hatching) molt)
>99% (prevents >95% (residual
21 ) o <15%
hatching) activity)
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Table 3: lllustrative Residue Dissipation in Citrus Fruit

Total Residue in

Pre-Harvest Residue in Peel Residue in Pulp .
Whole Fruit

Interval (PHI) (mgl/kg) (mgl/kg)
(mglkg)

0 (3 hours post-

o 1.50 0.02 0.45

application)

7 Days 0.95 <0.01 0.28

14 Days 0.60 <0.01 0.18

21 Days 0.35 <0.01 0.10

28 Days 0.20 <0.01 0.06

Note: Benzoylureas like Lufenuron have shown that residues are concentrated primarily in the
peel.

Experimental Protocols
3.1. Protocol for Field Efficacy Trial

» Objective: To determine the efficacy of Flucycloxuron against the target mite species in a
commercial citrus orchard.

o Experimental Design: Randomized Complete Block Design (RCBD) with 4-5 replicates. Each
plot should consist of 3-5 trees, with the central tree(s) used for data collection to minimize
edge effects.

e Treatments:

[e]

Untreated Control (water spray).

o

Flucycloxuron - Low Rate (e.g., 200 g/ha).

[¢]

Flucycloxuron - High Rate (e.g., 400 g/ha).
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o Commercial Standard Acaricide (positive control).
o Application:

o Calibrate an airblast sprayer to deliver the specified water volume (e.g., 1500 L/ha).

o Apply treatments when mite populations reach the pre-determined threshold.

o Ensure uniform and complete coverage of the tree canopy. Avoid spray drift between plots.
» Data Collection:

o Pre-treatment count: On day O (before application), randomly select and tag 20 leaves per
data tree. Using a hand lens (10-20x), count and record the number of mite eggs, motile
immatures (larvae/nymphs), and adults on each leaf.

o Post-treatment counts: Repeat the counting process on the tagged leaves at 3, 7, 14, and
21 days after treatment (DAT).

o Data Analysis: Calculate the percentage mortality for each life stage at each assessment
date, correcting for natural mortality in the untreated control using Abbott's formula. Analyze
data using ANOVA to determine significant differences between treatments.

3.2. Protocol for Residue Analysis in Citrus Fruit

o Objective: To determine the residue levels and dissipation rate of Flucycloxuron in citrus
fruit following field application.

o Methodology: Based on QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
extraction followed by LC-MS/MS analysis.

o Sample Collection:

o From a treated plot, collect a representative sample of at least 1 kg of fruit at specified
intervals: 0 (e.g., 3 hours), 1, 3, 7, 14, 21, and 28 days post-application.

o Place samples in labeled bags and transport them to the laboratory in a cooler. Store
frozen at -20°C until analysis.
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o Extraction (QUEChERS):

(¢]

Homogenize the whole fruit sample.

[¢]

Weigh 10 g of the homogenate into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

[¢]

[e]

Add QUECHhERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g sodium citrate, 0.5 g
disodium citrate sesquihydrate).

[e]

Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.
e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL tube containing
d-SPE cleanup salts (e.g., 900 mg MgSOas, 150 mg PSA, 150 mg C18).

o Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.
e Analysis (LC-MS/MS):

o Take the final supernatant, filter through a 0.22 um filter, and transfer to an autosampler
vial.

o Inject into an LC-MS/MS system equipped with a C18 column.

o Quantify Flucycloxuron using a matrix-matched calibration curve prepared from
untreated citrus samples fortified with analytical standards. The limit of detection (LOD) is
typically 0.01 mg/kg.

3.3. Protocol for Phytotoxicity Assessment
¢ Objective: To evaluate potential phytotoxicity of Flucycloxuron on citrus foliage and fruit.
o Methodology: Visual assessment of plant tissues after application at exaggerated rates.

e Treatments:
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o Untreated Control.
o Flucycloxuron at the proposed label rate (1X).

o Flucycloxuron at twice the proposed label rate (2X).

o Application:

o Select healthy, uniform citrus trees.

o Apply treatments to entire trees or specific branches until runoff.
e Assessment:

o Visually inspect treated leaves, flowers, and fruit for any signs of injury at 3, 7, and 14
DAT.

o Use a rating scale (e.g., 0 = no injury; 1 = slight chlorosis/necrosis on <10% of foliage; 2 =
moderate injury on 10-25% of foliage; 3 = severe injury on >25% of foliage).

o Record any observed symptoms such as leaf burn, chlorosis, necrosis, epinasty, fruit
spotting, or russeting.

Mandatory Visualizations (Graphviz)
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Caption: Mode of action pathway for Flucycloxuron.
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Caption: Experimental workflow for a field efficacy trial.
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Caption: IPM decision-making for mite control in citrus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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